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Compound of Interest

Compound Name: 3-Phenoxypropan-1-amine

Cat. No.: B1584369

Technical Support Center: 3-Phenoxypropan-1-
amine

Welcome to the technical support guide for 3-Phenoxypropan-1-amine (CAS No: 7617-76-7).
This document provides researchers, scientists, and drug development professionals with
essential guidelines for the safe storage and handling of this compound. Our goal is to ensure
scientific integrity and user safety by explaining the causality behind each recommendation.

Frequently Asked Questions (FAQs) &
Troubleshooting

This section addresses common questions and issues encountered during the handling and
storage of 3-Phenoxypropan-1-amine.

Q1: What are the primary hazards associated with 3-Phenoxypropan-1-amine?

Al: 3-Phenoxypropan-1-amine is classified as a hazardous substance. The primary risks are
associated with direct contact and inhalation. It is known to cause skin irritation (H315), serious
eye irritation (H319), and may cause respiratory irritation (H335).[1][2] Therefore, handling this
chemical requires strict adherence to safety protocols to avoid exposure.

Q2: | received my shipment of 3-Phenoxypropan-1-amine. How should | store it for long-term
use?
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A2: Proper storage is critical to maintain the compound'’s purity and stability. For long-term
storage, it should be kept in a tightly closed container in a refrigerator at 2-8°C.[3][4] The
storage area must be cool, dry, and well-ventilated.[1][5][6] To prevent oxidative degradation,
which is common in amines, storing under an inert atmosphere (e.g., nitrogen or argon) is
strongly recommended.[4]

Q3: The compound appears to have a slight yellow tint, is it still usable?

A3: While some suppliers describe the compound as a clear liquid, a slight yellow tint can
develop over time due to minor oxidation or impurity presence. However, a significant color
change or the appearance of precipitates may indicate substantial degradation. If you observe
this, it is best to verify the compound's purity through analytical methods (e.g., NMR, LC-MS)
before use to ensure the integrity of your experimental results. Storing the compound under an
inert atmosphere can help prevent this discoloration.[4]

Q4: What materials should | avoid when working with 3-Phenoxypropan-1-amine?

A4: This compound is incompatible with strong oxidizing agents, acid chlorides, and acid
anhydrides.[5][7] Contact with these substances can lead to vigorous, potentially hazardous
reactions. Ensure that all labware is clean and free from these contaminants, and do not store
3-Phenoxypropan-1-amine in proximity to these chemicals.

Q5: I'm getting inconsistent results in my experiments. Could storage or handling be the
cause?

A5: Yes, inconsistent results are often linked to reagent degradation. If the compound has been
stored improperly (e.g., at room temperature, exposed to air and light, or in a loosely sealed
container), its purity may have been compromised. We recommend using a fresh aliquot from a
properly stored stock or re-purifying the material if you suspect degradation. Always handle the
compound in a well-ventilated area or chemical fume hood to prevent inhalation and exposure.

[1]5]

Data & Protocols
Chemical and Physical Properties
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Property Value Source
CAS Number 7617-76-7 [2]
Molecular Formula C9H13NO [2]
Molecular Weight 151.21 g/mol [2]
Purity Typically 295% [2]
Appearance Liquid [8]

GHS Hazard Summary

Hazard Statement GHS Pictogram Signal Word
H315: Causes skin irritation GHSO07 Warning
H319: Causes serious eye ]
o GHSO07 Warning
irritation
H335: May cause respiratory ]

GHSO07 Warning

irritation

Data sourced from multiple safety data sheets.[1][2]

Recommended Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure.[9]
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Equipment

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
a face shield.[10]

Protects against splashes that
can cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[11]

Prevents skin contact, which
causes irritation.[1] Gloves
must be inspected before use.
[7][10]

Skin and Body

Lab coat and closed-toe
shoes.[11]

Minimizes the risk of accidental

skin contact.

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[1][5][12]

Avoids inhalation, which can
lead to respiratory tract

irritation.[1]

Visualized Workflows
Storage Decision Workflow

This diagram outlines the decision-making process for correctly storing 3-Phenoxypropan-1-

amine upon receipt.
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Caption: Workflow for proper storage of 3-Phenoxypropan-1-amine.
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Safe Handling Protocol

This flowchart details the step-by-step process for safely handling the compound during an
experiment.
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Caption: Step-by-step protocol for handling 3-Phenoxypropan-1-amine.
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Emergency Procedures

Spill & Release: In case of a spill, evacuate the area. Wear full PPE, including respiratory
protection if necessary. Prevent the spill from entering drains.[1] Absorb the spill with an inert,
non-combustible material (e.g., sand, vermiculite), then collect it into a suitable container for
disposal.[1][12]

First Aid:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1][5]

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical advice if irritation persists.[1][13]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never
give anything by mouth to an unconscious person. Seek immediate medical attention.[1][5]

Fire Fighting: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire.[1][5] During a fire, irritating and toxic gases such as carbon oxides (CO, CO2)
and nitrogen oxides (NOx) may be generated.[1][5][13] Firefighters should wear self-contained
breathing apparatus (SCBA).[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Storage and handling guidelines for 3-Phenoxypropan-
1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584369+#storage-and-handling-guidelines-for-3-
phenoxypropan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.pharmaffiliates.com/en/1212823-01-2-r-n-methyl-3-phenoxy-3-phenylpropan-1-amine-pa060991008.html
https://file.bldpharm.com/static/upload/prosds/bldsds/1300/SDS-BD01299113.pdf
https://www.fishersci.com/store/msds?partNumber=BTB12133DA&productDescription=1-AMINO-3-%284-METHOXYPHEN+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.echemi.com/sds/3-phenoxy-1-propanol-pid_Rock10399.html
https://www.capotchem.com/doc/viewmsds_170564-98-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenepropanol
https://chemm.hhs.gov/ppe.htm
https://www.echemi.com/sds/3-2-aminoethoxypropylamine-pd180630118345.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.lookchem.com/sds58461-93-1.html
https://www.fishersci.com/store/msds?partNumber=AC104460025&countryCode=US&language=en
https://www.benchchem.com/product/b1584369#storage-and-handling-guidelines-for-3-phenoxypropan-1-amine
https://www.benchchem.com/product/b1584369#storage-and-handling-guidelines-for-3-phenoxypropan-1-amine
https://www.benchchem.com/product/b1584369#storage-and-handling-guidelines-for-3-phenoxypropan-1-amine
https://www.benchchem.com/product/b1584369#storage-and-handling-guidelines-for-3-phenoxypropan-1-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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